Cas no 2648962-71-2 (5-bromo-N1,4-dimethylbenzene-1,2-diamine)

• Product Name: 5-bromo-N1,4-dimethylbenzene-1,2-diamine
• CAS No: 2648962-71-2
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 5935342
• PubChem ID: 155973844
• Update Time: 2025-06-13

5-bromo-N1,4-dimethylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N1,4-dimethylbenzene-1,2-diamine
• 1,2-Benzenediamine, 5-bromo-N1,4-dimethyl-
• 2648962-71-2
• EN300-6884478

• Inchi： 1S/C8H11BrN2/c1-5-3-7(10)8(11-2)4-6(5)9/h3-4,11H,10H2,1-2H3
• InChI Key： HUTYLHCPLHWART-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(Br)=C(C)C=C1N

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±40.0 °C(Predicted)
• pka: 6.09±0.14(Predicted)

Additional information on 5-bromo-N1,4-dimethylbenzene-1,2-diamine

Introduction to 5-bromo-N1,4-dimethylbenzene-1,2-diamine (CAS No: 2648962-71-2)

5-bromo-N1,4-dimethylbenzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No) 2648962-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of brominated aromatic amines, featuring a benzene ring substituted with a bromine atom and two methyl groups, along with diamine functional groups at the 1 and 2 positions. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The bromine substituent at the para position relative to one of the amine groups introduces reactivity that is highly useful in further functionalization, enabling the construction of more complex molecular architectures. This feature is particularly relevant in modern drug discovery efforts, where precise control over molecular structure is essential for achieving desired biological activities. The presence of two amino groups provides opportunities for polyfunctionalization, allowing chemists to tailor the compound for specific applications in medicinal chemistry.

In recent years, there has been growing interest in aromatic diamines as building blocks for therapeutic agents due to their ability to interact with biological targets such as enzymes and receptors. The N1,4-dimethylbenzene-1,2-diamine core structure is a derivative of tetramethylenediamine (BMA), which itself has been explored in various pharmacological contexts. The introduction of a bromine atom at the 4-position enhances its utility as a synthetic precursor, facilitating further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The pharmaceutical industry has increasingly relied on brominated aromatic compounds due to their versatility in medicinal chemistry. These compounds often exhibit enhanced binding affinity and metabolic stability when incorporated into drug molecules. For instance, derivatives of 5-bromo-N1,4-dimethylbenzene-1,2-diamine have been investigated for their potential applications in anticancer therapy. Researchers have explored its derivatives as inhibitors of tyrosine kinases and other enzymes implicated in tumor growth and progression. The bromine atom serves as a handle for further modifications, enabling the creation of novel inhibitors with improved selectivity and efficacy.

Moreover, the diamine functionality in this compound makes it a promising candidate for the development of metal chelating agents. Metal-based drugs have shown considerable promise in treating various diseases, including cancer and neurodegenerative disorders. The ability to coordinate with transition metals such as platinum or ruthenium allows for the design of complexes that can selectively target diseased cells while minimizing toxicity to healthy tissues. The structural features of 5-bromo-N1,4-dimethylbenzene-1,2-diamine provide an ideal scaffold for such applications.

Recent advances in computational chemistry have also highlighted the potential of this compound as a scaffold for drug design. Molecular modeling studies indicate that modifications to the bromo-N1,4-dimethylbenzene-1,2-diamine core can fine-tune its interactions with biological targets. For example, computational screening has identified derivatives with enhanced binding affinity to specific protein pockets involved in disease pathways. These findings underscore the importance of structural optimization in developing next-generation therapeutics.

The synthesis of 5-bromo-N1,4-dimethylbenzene-1,2-diamine involves multi-step organic transformations that highlight its synthetic utility. Key steps include bromination of a pre-functionalized benzene ring followed by selective methylation and diamination. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. Such improvements are critical for large-scale production and commercialization.

In conclusion,5-bromo-N1,4-dimethylbenzene-1,2-diamine (CAS No: 2648962-71-2) represents a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features—combining a brominated aromatic ring with diamine functionalities—make it an attractive scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas.